N-(3-chloro-4-methylphenyl)-2-((1-(4-fluorophenyl)-1H-imidazol-2-yl)thio)acetamide
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Description
N-(3-chloro-4-methylphenyl)-2-((1-(4-fluorophenyl)-1H-imidazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C18H15ClFN3OS and its molecular weight is 375.85. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Analysis
The synthesis of related compounds involves complex chemical reactions to introduce specific functional groups that enhance the compound's biological activity. For instance, the synthesis of novel derivatives with anti-inflammatory activity has been explored by reacting pyrazole with various substituted acetamides, highlighting the chemical flexibility and potential for generating compounds with desirable pharmacological properties (K. Sunder & Jayapal Maleraju, 2013). Similarly, the synthesis and biological evaluation of thiazole derivatives as anticancer agents underline the importance of structural modifications to achieve selective cytotoxicity against cancer cell lines (A. Evren et al., 2019).
Anticancer and Anti-inflammatory Applications
Research has highlighted the anticancer potential of related compounds. For instance, certain thiazole derivatives have been synthesized and shown to exhibit significant anticancer activity, particularly against lung adenocarcinoma cells, demonstrating the therapeutic potential of these compounds in oncology (A. Evren et al., 2019). Additionally, the anti-inflammatory potential of synthesized derivatives has been confirmed, with some compounds showing significant activity, further underscoring the broad therapeutic applications of these chemicals (K. Sunder & Jayapal Maleraju, 2013).
Molecular Docking and Binding Studies
The exploration of molecular docking and binding studies has also been a key aspect of the research on these compounds. Such studies provide insights into the molecular interactions between the compound and biological targets, potentially guiding the development of more effective and selective therapeutic agents. For example, the structural and spectral features of synthesized compounds have been studied, alongside their cytotoxic activities against various cancer cell lines, providing a foundation for further drug development efforts (Sraa Abu-Melha, 2021).
properties
IUPAC Name |
N-(3-chloro-4-methylphenyl)-2-[1-(4-fluorophenyl)imidazol-2-yl]sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15ClFN3OS/c1-12-2-5-14(10-16(12)19)22-17(24)11-25-18-21-8-9-23(18)15-6-3-13(20)4-7-15/h2-10H,11H2,1H3,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FGGXKGJQYMCDBO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=O)CSC2=NC=CN2C3=CC=C(C=C3)F)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15ClFN3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-chloro-4-methylphenyl)-2-((1-(4-fluorophenyl)-1H-imidazol-2-yl)thio)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.